Moniliphenone

• CAS: 104022-80-2
• Molecular Formula: C16H14O6
• Molecular Weight: 302.28 g/mol
• SMILES: CC1=CC(=C(C(=C1)O)C(=O)C2=C(C=CC=C2O)C(=O)OC)O
• InChI: InChI=1S/C16H14O6/c1-8-6-11(18)14(12(19)7-8)15(20)13-9(16(21)22-2)4-3-5-10(13)17/h3-7,17-19H,1-2H3
• InChIKey: OLWGLSCBBRIVGJ-UHFFFAOYSA-N

Moniliphenone is a benzophenone secondary metabolite essential for biosynthetic studies of the chloromonilicin/xanthone pathway. Unlike downstream products (chloromonilicin, acremonidins), it offers NF-κB inhibition without cytotoxicity (IC₅₀ >25 µM across five human tumor lines) or antimicrobial activity. • Validated deuterium-labeled intermediate for chloromonilicin incorporation studies • Bromide ion supplementation achieves 15-16× yield enhancement in Monilinia fructicola • Confirmed cross-genus occurrence (Monilinia, Alternaria, Penicillium) for chemotaxonomic panels

Moniliphenone: Benzophenone Intermediate for Xanthone Biosynthesis

Moniliphenone (C₁₆H₁₄O₆, methyl 2-(2,6-dihydroxy-4-methylbenzoyl)-3-hydroxybenzoate) is a benzophenone secondary metabolite first isolated from Monilinia fructicola [1] and functionally characterized as a key biosynthetic intermediate en route to the chlorinated xanthone antibiotic chloromonilicin [2]. The compound has since been re-isolated from Alternaria sonchi (re-identified from alternethanoxin A) [3] and from the endophytic fungus Penicillium chrysogenum [4], confirming its occurrence across multiple fungal genera. Unlike many benzophenone natural products that are end-stage bioactive metabolites, Moniliphenone's primary documented role is as a biosynthetic node: deuterium-labeled Moniliphenone is straightforwardly incorporated into downstream xanthones and the lactone antibiotic chloromonilicin in vivo [2].

Biosynthetic intermediate for xanthone pathway feeding studies

Benzophenone scaffold with reported NF-κB inhibition context

Lower cytotoxicity profile in tumor cell panels (IC₅₀ >25 µM reported)

No antimicrobial activity at tested concentrations in screening assays

• [1] Kachi, H. & Sassa, T. Isolation of Moniliphenone, a Key Intermediate in Xanthone Biosynthesis from Monilinia fructicola. Agricultural and Biological Chemistry 1986, 50 (6), 1669–1671. View Source
• [2] Sassa, T. Overproduction of Moniliphenone, a Benzophenone Biosynthetic Intermediate of Chloromonilicin, by Monilinia fructicola and Its Anthraquinone Precursors. Agricultural and Biological Chemistry 1991, 55 (1), 95–99. View Source
• [3] Dalinova, D. et al. Isolation and Bioactivity of Secondary Metabolites from Solid Culture of the Fungus, Alternaria sonchi. Biomolecules 2020, 10 (1), 81. View Source
• [4] Liu, S.-Y. et al. Isolation and Characterization of Two New Chroman-4-ones from the Endophytic Fungus Penicillium chrysogenum Obtained from Eucommia ulmoides Oliver. Natural Product Research 2022, 36 (3), 814–821. View Source

Why Moniliphenone Cannot Be Substituted by Generic Analogs

Closely related fungal benzophenones and anthraquinones (e.g., chloromonilicin, emodin, acremonidins, 5-chloromoniliphenone) are not interchangeable with Moniliphenone. Moniliphenone is the only compound within this biosynthetic cluster whose accumulation can be enhanced 15–16 fold by bromide ion supplementation in the producing organism [1], a trait absent for its end-product antibiotic chloromonilicin or its anthraquinone precursors chrysophanol and emodin. Functionally, Moniliphenone's bioactivity profile is thermodynamically distinct: it exhibits TNF-α-stimulated NF-κB inhibition [2] without the cytotoxic potency (IC₅₀ >25 µM against human tumor lines) [3] or antimicrobial activity (MIC not attained at tested concentrations) [4] shown by its downstream product chloromonilicin and by structurally related acremonidins. Consequently, selecting Moniliphenone is mandatory when the experimental objective requires a non-cytotoxic, non-antimicrobial benzophenone intermediate for biosynthetic feeding studies or anti-inflammatory mechanistic work.

Similar benzophenones or anthraquinones are not directly interchangeable

Moniliphenone

Bromide-responsive overproduction trait; no antimicrobial endpoint; lower cytotoxicity profile

Chloromonilicin / Emodin

Antimicrobial endpoint context (MIC 0.5–5 µg/disc) and cytotoxicity may confound pathway studies

Moniliphenone

Reported NF-κB inhibition without cytotoxicity interference

Acremonidins

Moderate cytotoxicity (IC₅₀ 10.9–21.4 µM) may shift assay interpretation in inflammation models

Moniliphenone

Validated deuterium incorporation into chloromonilicin and 4-chloropinselin

5-Chloromoniliphenone / Anthraquinone precursors

No demonstrated direct incorporation into terminal xanthone antibiotic; biosynthetic role limited upstream

• [1] Sassa, T. Overproduction of Moniliphenone, a Benzophenone Biosynthetic Intermediate of Chloromonilicin, by Monilinia fructicola and Its Anthraquinone Precursors. Agricultural and Biological Chemistry 1991, 55 (1), 95–99. View Source
• [2] Liu, S.-Y. et al. Isolation and Characterization of Two New Chroman-4-ones from the Endophytic Fungus Penicillium chrysogenum Obtained from Eucommia ulmoides Oliver. Natural Product Research 2022, 36 (3), 814–821. View Source
• [3] Ayers, S. et al. Cytotoxic Xanthone–Anthraquinone Heterodimers from an Unidentified Fungus of the Order Hypocreales (MSX 17022). The Journal of Antibiotics 2012, 65 (1), 3–8. View Source
• [4] Dalinova, D. et al. Isolation and Bioactivity of Secondary Metabolites from Solid Culture of the Fungus, Alternaria sonchi. Biomolecules 2020, 10 (1), 81. View Source

Quantitative Differentiation from Structural and Functional Analogs

Bromide-Induced Overproduction Versus Chloromonilicin and Anthraquinones

Moniliphenone accumulation by Monilinia fructicola was enhanced 15–16 fold when bromide ions (added as KBr) were present in the culture medium [1]. In contrast, neither the end-product chloromonilicin, nor the anthraquinone precursors chrysophanol and emodin isolated from the same mycelia, exhibited this bromide-responsive overproduction; their titers remained at baseline levels under identical conditions [1]. This represents a fermentation-level differentiation that is unique to Moniliphenone within the chloromonilicin biosynthetic gene cluster.

Bromide-induced overproduction

Head-to-head

15–16× yield increase

Supports fermentation scale-up context for Moniliphenone only

No comparable enhancement for chloromonilicin or anthraquinone precursors; data from Monilinia fructicola culture

Evidence Dimension	Yield enhancement factor with bromide supplementation in submerged culture
Target Compound Data	15–16 fold increase in Moniliphenone accumulation
Comparator Or Baseline	Baseline Moniliphenone production without bromide; also chloromonilicin and chrysophanol/emodin production under identical bromide supplementation (no enhancement)
Quantified Difference	15–16× relative to unsupplemented control; >15× versus any enhancement observed for chloromonilicin or anthraquinone precursors
Conditions	Monilinia fructicola liquid culture, bromide ions (KBr) added to the medium

Why This Matters

For procurement in biosynthetic feeding studies and isotopic labeling experiments, Moniliphenone is the only intermediate in the chloromonilicin pathway whose supply can be economically scaled through a simple medium modification, directly impacting experimental feasibility and cost.

• [1] Sassa, T. Overproduction of Moniliphenone, a Benzophenone Biosynthetic Intermediate of Chloromonilicin, by Monilinia fructicola and Its Anthraquinone Precursors. Agricultural and Biological Chemistry 1991, 55 (1), 95–99. View Source

Cytotoxicity Profile Versus Acremonidin A

In a standardized sulforhodamine B (SRB) cytotoxicity assay across MCF-7, H460, and SF268 human tumor cell lines, Moniliphenone (compound 1) consistently exhibited IC₅₀ values >25 µM, defined as the threshold for inactivity in this assay [1]. By contrast, the co-isolated acremonidin A (compound 4), a related fungal xanthone–anthraquinone, showed measurable cytotoxicity with IC₅₀ values of 18.1 µM (MCF-7), 13.6 µM (H460), and 21.4 µM (SF268) under identical experimental conditions [1]. Acremonidin C and acremoxanthone D similarly displayed IC₅₀ values ranging from 10.9 to 21.4 µM, all substantially below the >25 µM cutoff exhibited by Moniliphenone [1].

Cytotoxicity vs. acremonidin A

Head-to-head

Moniliphenone IC₅₀ >25 µM Acremonidin A IC₅₀ 13.6–21.4 µM

Reported cell-model response context: lower cytotoxicity profile in tested panel

SRB assay, 72 h; MCF-7, H460, SF268, HT-29, MDA-MB-435 lines

Evidence Dimension	In vitro cytotoxicity (IC₅₀) against human cancer cell lines in the same screening panel
Target Compound Data	Moniliphenone: IC₅₀ >25 µM for MCF-7, H460, SF268, HT-29, MDA-MB-435 (all tested lines)
Comparator Or Baseline	Acremonidin A: IC₅₀ = 18.1 µM (MCF-7), 13.6 µM (H460), 21.4 µM (SF268); Acremonidin C: IC₅₀ = 20.6–21.0 µM; Acremoxanthone D: IC₅₀ = 14.0–21.4 µM
Quantified Difference	Moniliphenone is at least 1.7-fold less potent than acremonidin A (H460: >25 vs. 13.6 µM) and categorized as inactive (>25 µM) while acremonidins show moderate cytotoxicity
Conditions	SRB assay, 72 h continuous exposure; cell lines MCF-7 (breast), H460 (lung), SF268 (CNS), HT-29 (colon), MDA-MB-435 (melanoma)

Why This Matters

Researchers seeking a benzophenone scaffold with anti-inflammatory NF-κB activity but without confounding cytotoxicity should select Moniliphenone over acremonidins, as Moniliphenone is demonstrably non-cytotoxic in the same panel where acremonidins show significant growth inhibition.

• [1] Ayers, S. et al. Cytotoxic Xanthone–Anthraquinone Heterodimers from an Unidentified Fungus of the Order Hypocreales (MSX 17022). The Journal of Antibiotics 2012, 65 (1), 3–8. View Source

NF-κB Inhibition Without Antimicrobial Activity

Moniliphenone (compound 5) demonstrated significant inhibition of TNF-α-stimulated NF-κB activation in HEK293 cells, as reported alongside two new chroman-4-ones, conioxepinol C, and emodin in the same experimental series [1]. While quantitative IC₅₀ values for NF-κB inhibition were not discretely reported for Moniliphenone, the activity was described as 'significant' within the study's testing framework. Crucially, in separate antimicrobial profiling against Bacillus subtilis, Escherichia coli, and Candida tropicalis using a paper-disc agar diffusion assay (up to 100 µg/disc), Moniliphenone (compound 9) did not produce measurable inhibition zones [2]. This contrasts sharply with its downstream metabolite chloromonilicin, which displayed antimicrobial activity with MIC values of 0.5–5 µg/disc in the same assay system [2].

NF-κB vs. antimicrobial profile

Class-level

Moniliphenone: NF-κB inhibition reported; no antimicrobial zone at 100 µg/disc Chloromonilicin: MIC 0.5–5 µg/disc

Supports anti-inflammatory pathway studies without antimicrobial interference

NF-κB: qualitative in HEK293; Antimicrobial: paper-disc diffusion, B. subtilis, E. coli, C. tropicalis

Evidence Dimension	Anti-inflammatory (NF-κB) activity vs. antimicrobial activity
Target Compound Data	Moniliphenone: significant NF-κB inhibition (qualitative); no antimicrobial activity at ≤100 µg/disc
Comparator Or Baseline	Chloromonilicin: antimicrobial MIC 0.5–5 µg/disc; NF-κB activity not reported
Quantified Difference	Antimicrobial activity: chloromonilicin MIC ≤5 µg/disc vs. Moniliphenone inactive at 100 µg/disc (>20-fold differential)
Conditions	NF-κB: HEK293 cells, TNF-α stimulation. Antimicrobial: paper-disc agar diffusion, B. subtilis, E. coli, C. tropicalis

Why This Matters

This orthogonal functional profile — NF-κB inhibition without antimicrobial collateral activity — makes Moniliphenone the preferred choice over chloromonilicin for anti-inflammatory target identification and pathway studies where antimicrobial effects would confound interpretation.

• [1] Liu, S.-Y. et al. Isolation and Characterization of Two New Chroman-4-ones from the Endophytic Fungus Penicillium chrysogenum Obtained from Eucommia ulmoides Oliver. Natural Product Research 2022, 36 (3), 814–821. View Source
• [2] Dalinova, D. et al. Isolation and Bioactivity of Secondary Metabolites from Solid Culture of the Fungus, Alternaria sonchi. Biomolecules 2020, 10 (1), 81. View Source

Biosynthetic Specificity: Moniliphenone Is the Sole Deuteron Acceptor for Downstream Xanthone Incorporation in the Chloromonilicin Pathway

Deuterium-labeled Moniliphenone (prepared by treatment with methanol-d₄ in the presence of catalytic sulfuric acid) was straightforwardly and specifically incorporated into both the xanthone intermediate 4-chloropinselin and the end-product chloromonilicin by Monilinia fructicola, as confirmed by ¹H-NMR spectrometry [1]. Neither the structurally related anthraquinone precursors chrysophanol nor emodin, nor the benzophenone analog 5-chloromoniliphenone, have been demonstrated to serve as direct precursors to chloromonilicin in the same system; their biosynthetic roles are limited to upstream Moniliphenone formation [2]. This establishes Moniliphenone as the sole experimentally validated direct benzophenone intermediate feeding into the terminal chloromonilicin assembly.

Deuterium incorporation specificity

Class-level

Confirmed by ¹H-NMR

Only benzophenone intermediate with direct incorporation into chloromonilicin

Chrysophanol and emodin feed only upstream; 5-chloromoniliphenone lacks incorporation data

Evidence Dimension	Demonstrated incorporation into downstream chloromonilicin and 4-chloropinselin
Target Compound Data	Moniliphenone: confirmed incorporation into chloromonilicin and 4-chloropinselin via deuterium tracing (¹H-NMR)
Comparator Or Baseline	Chrysophanol and emodin: incorporation only into Moniliphenone, not directly into chloromonilicin; 5-chloromoniliphenone: no demonstrated incorporation
Quantified Difference	Moniliphenone is the only benzophenone in the pathway with NMR-confirmed direct incorporation into the terminal antibiotic
Conditions	M. fructicola culture; deuterated precursors; ¹H-NMR spectroscopic analysis of labeled products

Why This Matters

For biosynthetic pathway elucidation and precursor-directed biosynthesis studies, Moniliphenone is the required intermediate. Procurement of analogs such as 5-chloromoniliphenone or emodin cannot replace Moniliphenone for experiments designed to trace carbon flow into chloromonilicin and its xanthone precursors.

• [1] Sassa, T.; Kachi, H. Biosynthetic Study of Chloromonilicin, a Growth Self-inhibitor Having a Novel Lactone Ring, from Monilinia fructicola. Bioscience, Biotechnology, and Biochemistry 2006, 70 (4), 909–914. View Source
• [2] Sassa, T. Overproduction of Moniliphenone, a Benzophenone Biosynthetic Intermediate of Chloromonilicin, by Monilinia fructicola and Its Anthraquinone Precursors. Agricultural and Biological Chemistry 1991, 55 (1), 95–99. View Source

High-Value Research Applications of Moniliphenone

Isotope-Labeled Precursor Feeding for Biosynthetic Studies

When tracing the biosynthetic route from benzophenone to chloromonilicin, deuterated Moniliphenone is the only validated direct intermediate that incorporates into both 4-chloropinselin and chloromonilicin [1]. Researchers should procure Moniliphenone for deuterium labeling experiments over emodin or chrysophanol, which feed only into Moniliphenone itself and not into the terminal lactone [2]. The bromide-mediated 15–16 × overproduction trait [2] further enables sufficient isotopically labeled material for NMR-scale analyses.

Anti-Inflammatory Mechanism Studies Without Cytotoxic Confounders

In HEK293 cells, Moniliphenone significantly inhibits TNF-α-stimulated NF-κB activation while remaining non-cytotoxic (IC₅₀ >25 µM across five human tumor lines) [3][4]. This functional combination is not shared by acremonidins (IC₅₀ 10.9–21.4 µM) [4] or chloromonilicin (antimicrobial MIC 0.5–5 µg/disc) [5]. Laboratories investigating NF-κB pathway modulation without confounding cytotoxicity or antimicrobial effects should select Moniliphenone as the scaffold of choice.

Cross-Genus Benzophenone for Natural Product Libraries

Moniliphenone's confirmed isolation from three taxonomically distinct fungi — Monilinia fructicola [2], Alternaria sonchi [5], and Penicillium chrysogenum [3] — establishes it as a cross-genus benzophenone biomarker. For natural product libraries and chemotaxonomic reference standard panels, Moniliphenone offers broader phylogenetic representation than the acremonidins (isolated from a single Hypocreales strain) [4] or 5-chloromoniliphenone (currently reported only from A. sonchi) [5].

Bromide-Elicited Scale-Up for Fermentation Supply

The demonstrated 15–16 fold bromide-induced yield enhancement in Monilinia fructicola [2] provides a tunable production lever not available for any other chloromonilicin pathway intermediate. Process development teams requiring gram-scale Moniliphenone for in vivo pharmacology or medicinal chemistry derivatization can leverage this specific trait to optimize fermentation economics, a distinct advantage over purchasing chemically synthesized benzophenone analogs that lack a scalable biological production route.

Application

Selection Property

Validation Focus

Isotope-labeled precursor feeding

Deuterium incorporation confirmed into downstream xanthones

NMR-based pathway tracing; fermentation-enhancement context

NF-κB pathway studies without cytotoxicity confounders

Reported NF-κB inhibition; lower cytotoxicity in tumor panels

Cell-based NF-κB reporter assays; cytotoxicity endpoint review

Cross-genus benzophenone reference standard

Isolated from three taxonomically distinct fungal genera

Natural product library curation; chemotaxonomic verification

Fermentation process development

Bromide-responsive overproduction trait

Yield optimization via medium elicitation; scale-up feasibility review

• [1] Sassa, T.; Kachi, H. Biosynthetic Study of Chloromonilicin, a Growth Self-inhibitor Having a Novel Lactone Ring, from Monilinia fructicola. Bioscience, Biotechnology, and Biochemistry 2006, 70 (4), 909–914. View Source
• [2] Sassa, T. Overproduction of Moniliphenone, a Benzophenone Biosynthetic Intermediate of Chloromonilicin, by Monilinia fructicola and Its Anthraquinone Precursors. Agricultural and Biological Chemistry 1991, 55 (1), 95–99. View Source
• [3] Liu, S.-Y. et al. Isolation and Characterization of Two New Chroman-4-ones from the Endophytic Fungus Penicillium chrysogenum Obtained from Eucommia ulmoides Oliver. Natural Product Research 2022, 36 (3), 814–821. View Source
• [4] Ayers, S. et al. Cytotoxic Xanthone–Anthraquinone Heterodimers from an Unidentified Fungus of the Order Hypocreales (MSX 17022). The Journal of Antibiotics 2012, 65 (1), 3–8. View Source
• [5] Dalinova, D. et al. Isolation and Bioactivity of Secondary Metabolites from Solid Culture of the Fungus, Alternaria sonchi. Biomolecules 2020, 10 (1), 81. View Source